1-(2,4-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]pyrazole-4-carboxylic acid
• InChI: InChI=1S/C11H8Cl2N2O2/c12-9-2-1-7(10(13)3-9)5-15-6-8(4-14-15)11(16)17/h1-4,6H,5H2,(H,16,17)
• InChI Key: YNQYPFSQPSRFPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)CN2C=C(C=N2)C(=O)O
• Molecular Formula: C11H8Cl2N2O2
• Molecular Weight: 271.10 g/mol

Description

1-(2,4-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid, also known as DCPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(2,4-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2) and the subsequent reduction of prostaglandin E2 (PGE2) levels. 1-(2,4-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid has also been shown to inhibit the expression of nuclear factor-kappa B (NF-κB) and the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α).
Biochemical and Physiological Effects
1-(2,4-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid has been shown to have various biochemical and physiological effects, including the reduction of inflammation, pain, and fever. It has also been shown to inhibit the growth of cancer cells and induce apoptosis. However, further research is needed to fully understand the potential benefits and risks of 1-(2,4-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid.

Advantages and Limitations for Lab Experiments

One advantage of 1-(2,4-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid is its relatively simple synthesis method, which allows for easy production in a laboratory setting. However, 1-(2,4-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid has limited solubility in water, which can make it difficult to use in certain experiments. In addition, further research is needed to fully understand the potential toxicity and side effects of 1-(2,4-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid.

Future Directions

There are several potential future directions for research on 1-(2,4-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid. One area of interest is its potential as an anticancer agent, with further studies needed to determine its efficacy and safety in vivo. Another potential direction is the development of novel 1-(2,4-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid derivatives with improved solubility and pharmacological properties. Additionally, 1-(2,4-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid could be studied for its potential as a neuroprotective agent or for its effects on other diseases and conditions, such as Alzheimer's disease and diabetes.
Conclusion
In conclusion, 1-(2,4-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid is a chemical compound with potential applications in various scientific research fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential benefits and risks of 1-(2,4-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid and to explore its potential as a pharmacological agent in various fields.

Synthesis Methods

1-(2,4-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid can be synthesized through a multistep process involving the reaction of 2,4-dichlorobenzylamine with ethyl acetoacetate, followed by cyclization with hydrazine hydrate and subsequent carboxylation with carbon dioxide. The purity and yield of the final product can be improved through various purification techniques, such as recrystallization and column chromatography.

Scientific Research Applications

1-(2,4-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid has shown potential as a pharmacological agent in various scientific research applications. It has been studied for its anti-inflammatory, analgesic, and antipyretic properties. In addition, 1-(2,4-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid has been shown to have potential as an anticancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo.